Cas no 498572-74-0 (2-heptanone，5-(hydroxymethyl))

• Product Name: 2-heptanone，5-(hydroxymethyl)
• CAS No: 498572-74-0
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 932881
• PubChem ID: 45085730
• Update Time: 2025-04-19

2-heptanone，5-(hydroxymethyl) Chemical and Physical Properties

Names and Identifiers

• 2-heptanone,5-(hydroxymethyl)
• 5-(hydroxymethyl)heptan-2-one
• AKOS006326849
• SCHEMBL10066631
• 498572-74-0
• 2-HEPTANONE5-(HYDROXYMETHYL)
• 2-heptanone，5-(hydroxymethyl)

• Inchi： 1S/C8H16O2/c1-3-8(6-9)5-4-7(2)10/h8-9H,3-6H2,1-2H3
• InChI Key： RFPCIDAAZXTWAV-UHFFFAOYSA-N
• SMILES： OCC(CC)CCC(C)=O

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 37.30000
• LogP: 1.37410